Cas no 2680819-75-2 (3-1-hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-ylbenzoic acid)

• Product Name: 3-1-hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-ylbenzoic acid
• CAS No: 2680819-75-2
• MF: C₁₂H₁₂F₃NO₄
• MW: 291.223194122314
• CID: 5636481
• PubChem ID: 165932477
• Update Time: 2025-05-24

3-1-hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28288313
• 2680819-75-2
• 3-[1-hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-yl]benzoic acid
• 3-1-hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-ylbenzoic acid

• Inchi： 1S/C12H12F3NO4/c1-11(6-17,16-10(20)12(13,14)15)8-4-2-3-7(5-8)9(18)19/h2-5,17H,6H2,1H3,(H,16,20)(H,18,19)
• InChI Key： QPCSUVOEIQISAN-UHFFFAOYSA-N
• SMILES： FC(C(NC(C)(CO)C1C=CC=C(C(=O)O)C=1)=O)(F)F

Computed Properties

• Exact Mass: 291.07184235g/mol
• Monoisotopic Mass: 291.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.6Ų

Additional information on 3-1-hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-ylbenzoic acid

3-1-Hydroxy-2-(2,2,2-Trifluoroacetamido)Propan-2-ylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2680819-75-2, known as 3-1-hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-ylbenzoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a benzoic acid moiety and a trifluoroacetamido group attached to a branched propane backbone. The presence of these functional groups imparts the compound with distinctive chemical properties, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of 3-1-hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-ylbenzoic acid in drug discovery. Researchers have explored its ability to act as a bioisostere in medicinal chemistry, where it can replace certain functional groups in lead compounds without significantly altering their pharmacokinetic profiles. This property has been particularly useful in optimizing drug candidates for improved bioavailability and reduced toxicity. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as an effective scaffold for developing inhibitors targeting specific kinases involved in cancer pathways.

In addition to its pharmacological applications, 3-1-hydroxy-2-(2,2,2-trifluoroacetamido)propan-2-ylbenzoic acid has also found utility in materials science. Its trifluoroacetamido group contributes to its high thermal stability and chemical resistance, making it a promising candidate for use in advanced polymers and coatings. A 2023 paper in *Materials Today* reported that this compound can be incorporated into polymeric matrices to enhance their mechanical properties and resistance to environmental degradation.

The synthesis of 3-1-hydroxy-2-(trifluoroacetamido)propan-ylbenzoic acid typically involves multi-step organic reactions. One common approach includes the coupling of benzoic acid derivatives with appropriately substituted trifluoroacetamide precursors under controlled conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, which are critical for its application in sensitive biological assays.

From an environmental perspective, the ecological impact of 3-1-hydroxy-propan-ylbenzoic acid has been a subject of interest. Studies have shown that its degradation pathways under aerobic conditions are relatively rapid due to the susceptibility of the trifluoroacetamido group to microbial attack. This characteristic reduces its potential to accumulate in ecosystems, aligning with current sustainability goals in chemical manufacturing.

In conclusion, 3-1-hydroxy-trifluoroacetamido-propan-ylbenzoic acid represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing both scientific knowledge and technological innovation.